1-(2-Phenoxyethyl)-3-[3-(4-phenylpiperazin-1-yl)propyl]urea

• IUPAC Name: 1-(2-phenoxyethyl)-3-[3-(4-phenylpiperazin-1-yl)propyl]urea
• InChI: InChI=1S/C22H30N4O2/c27-22(24-13-19-28-21-10-5-2-6-11-21)23-12-7-14-25-15-17-26(18-16-25)20-8-3-1-4-9-20/h1-6,8-11H,7,12-19H2,(H2,23,24,27)
• InChI Key: QBIJJBLZGYOOJM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCCNC(=O)NCCOC2=CC=CC=C2)C3=CC=CC=C3
• Molecular Formula: C22H30N4O2
• Molecular Weight: 382.5 g/mol

Description

1-(2-Phenoxyethyl)-3-[3-(4-phenylpiperazin-1-yl)propyl]urea, also known as WAY-100635, is a selective serotonin 5-HT1A receptor antagonist. It has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders. The purpose of

Scientific Research Applications

Enzyme Inhibition

1-(2-Phenoxyethyl)-3-[3-(4-phenylpiperazin-1-yl)propyl]urea derivatives have been studied for their role as enzyme inhibitors. One potent inhibitor of soluble epoxide hydrolase (sEH), 1-(1-Propionylpiperidin-4-yl)-3-(4-(trifluoromethoxy)phenyl)urea (TPPU), is used in research for modulating inflammation, protecting against hypertension, neuropathic pain, and neurodegeneration. The metabolism of TPPU has been explored, providing insights into its safety and effectiveness, indicating its potential for clinical development of sEH inhibitors (Wan et al., 2019).

Neuropeptide Y5 Receptor Antagonists

Compounds structurally related to 1-(2-Phenoxyethyl)-3-[3-(4-phenylpiperazin-1-yl)propyl]urea have been identified as potent neuropeptide Y5 receptor antagonists. These derivatives have shown promising results in cellular assays measuring forskolin-induced cyclic AMP accumulation in cells transfected with the human NPY5 receptor, acting as antagonists and offering a new therapeutic avenue for obesity and metabolic disorders (Fotsch et al., 2001).

Anticancer Activity

A new series of 1-phenyl-3-(4-(pyridin-3-yl)phenyl)urea derivatives have been synthesized and tested for antiproliferative activity against various cancer cell lines, showing significant efficacy. These compounds, particularly 5a and 5d, demonstrated superior potencies than known drugs in certain cancer cell lines, highlighting their potential as novel anticancer agents (Al-Sanea et al., 2018).

Synthesis and Structural Studies

Research into the synthesis, structural, and conformational study of tri-substituted ureas derived from N-methylpiperazine containing phenyl and N-heterocyclic substituents has provided valuable insights into the chemical properties and reactivity of these compounds. These studies are crucial for understanding the fundamental aspects of urea derivatives and their potential applications in various scientific fields (Iriepa & Bellanato, 2013).